Cas no 2229511-77-5 (1-(1-methyl-1H-imidazol-5-yl)-4-oxocyclohexane-1-carboxylic acid)

1-(1-Methyl-1H-imidazol-5-yl)-4-oxocyclohexane-1-carboxylic acid is a specialized organic compound featuring a cyclohexane core functionalized with a carboxylic acid group and a ketone at the 4-position, along with a 1-methylimidazole substituent at the 1-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical synthesis, particularly as an intermediate for heterocyclic scaffolds. The presence of both acidic and basic functional groups enhances its versatility in chemical transformations, such as condensation or cyclization reactions. Its well-defined molecular architecture makes it valuable for targeted research applications, including drug discovery and material science, where precise structural modifications are required.
1-(1-methyl-1H-imidazol-5-yl)-4-oxocyclohexane-1-carboxylic acid structure
2229511-77-5 structure
Product Name:1-(1-methyl-1H-imidazol-5-yl)-4-oxocyclohexane-1-carboxylic acid
CAS No:2229511-77-5
MF:C11H14N2O3
MW:222.240462779999
CID:6040835
PubChem ID:165859627
Update Time:2025-05-23

1-(1-methyl-1H-imidazol-5-yl)-4-oxocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(1-methyl-1H-imidazol-5-yl)-4-oxocyclohexane-1-carboxylic acid
    • 2229511-77-5
    • EN300-1762714
    • Inchi: 1S/C11H14N2O3/c1-13-7-12-6-9(13)11(10(15)16)4-2-8(14)3-5-11/h6-7H,2-5H2,1H3,(H,15,16)
    • InChI Key: XVZCJRAXSDCGKM-UHFFFAOYSA-N
    • SMILES: OC(C1(C2=CN=CN2C)CCC(CC1)=O)=O

Computed Properties

  • Exact Mass: 222.10044231g/mol
  • Monoisotopic Mass: 222.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 72.2Ų

1-(1-methyl-1H-imidazol-5-yl)-4-oxocyclohexane-1-carboxylic acid Pricemore >>

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Additional information on 1-(1-methyl-1H-imidazol-5-yl)-4-oxocyclohexane-1-carboxylic acid

1-(1-methyl-1H-imidazol-5-yl)-4-oxocyclohexane-1-carboxylic acid: A Comprehensive Overview

The compound 1-(1-methyl-1H-imidazol-5-yl)-4-oxocyclohexane-1-carboxylic acid, identified by the CAS number 2229511-77-5, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclohexane ring with an imidazole moiety and a carboxylic acid group. The integration of these functional groups imparts the molecule with versatile chemical properties, making it a subject of interest for researchers worldwide.

Recent studies have highlighted the importance of imidazole-containing compounds in drug discovery and material science. The imidazole ring, a heterocyclic structure with two nitrogen atoms, is known for its ability to form hydrogen bonds and participate in various biochemical interactions. In the case of 1-(1-methyl-1H-imidazol-5-yl)-4-oxocyclohexane-1-carboxylic acid, the imidazole group is further substituted with a methyl group, enhancing its stability and reactivity. This modification has been shown to influence the molecule's solubility, bioavailability, and interaction with biological targets.

The cyclohexane ring in this compound serves as a rigid framework, providing structural integrity and facilitating the arrangement of other functional groups. The presence of the 4-keto group introduces additional functionality, enabling the molecule to participate in condensation reactions or act as a precursor for more complex structures. Recent research has explored the use of such ketone-containing compounds in the synthesis of bioactive molecules, including antibiotics and anti-inflammatory agents.

The carboxylic acid group at position 1 of the cyclohexane ring adds another layer of complexity to this compound's chemical profile. This group can undergo various transformations, such as esterification or amidation, allowing for the creation of derivatives with tailored properties. For instance, researchers have investigated the conversion of this carboxylic acid into its corresponding amide or ester forms to improve pharmacokinetic properties or enhance bioavailability.

In terms of applications, 1-(1-methyl-1H-imidazol-5-yl)-4-oxocyclohexane-1-carboxylic acid has shown promise in several areas. Its ability to form hydrogen bonds makes it a potential candidate for drug delivery systems or as a component in supramolecular assemblies. Additionally, the compound's structural features suggest its potential use in catalysis or as a building block for more complex organic molecules.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound under various conditions. Molecular modeling studies have provided insights into its electronic structure, reactivity, and potential interactions with biological systems. These findings have paved the way for further experimental investigations into its therapeutic potential.

In conclusion, 1-(1-methyl-1H-imidazol-5-yl)-4-oxocyclohexane-1-carboxylic acid, CAS No. 222951177, is a multifaceted compound with intriguing chemical properties and diverse application possibilities. As research continues to unravel its full potential, this molecule is poised to make significant contributions to various scientific disciplines.

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